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Compound of Interest

Compound Name: (-)-BO 2367

Cat. No.: B15581680

Disclaimer: Initial searches for the chemical compound "(-)-BO 2367" did not yield any specific
results in the public domain. The provided information pertains to the hot-work tool steel
designated as "2367" (also known as 1.2367 or X38CrMoV5-3), which was consistently
identified in the search results for the query. This guide is presented to address the possibility
of an inquiry related to this material and to demonstrate the requested data presentation and
visualization capabilities.

Introduction to Hot-Work Tool Steel 2367

Hot-work tool steel 1.2367, also identified as X38CrMoV5-3, is a chromium-molybdenum-
vanadium alloyed steel.[1] It is characterized by its exceptional toughness, high-temperature
strength, and excellent resistance to thermal fatigue and heat-checking.[2][3] These properties
make it a preferred material for a variety of demanding industrial applications that involve high
temperatures and pressures.[2][4] The steel exhibits good hardenability and can be hardened
in both oil and air.[1]

Chemical Composition

The nominal chemical composition of 2367 steel is presented in Table 1. The precise elemental
percentages can vary slightly between different standards and manufacturers.

Table 1: Chemical Composition of 2367 (X38CrMoV5-3) Steel
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Element Content (%)
Carbon (C) 0.35-0.40
Chromium (Cr) 4.80 - 5.20
Molybdenum (Mo) 2.70-3.20
Vanadium (V) 0.40 - 0.60
Silicon (Si) 0.30-0.50
Manganese (Mn) 0.30-0.50

Source:[3][4]

Mechanical and Physical Properties

The mechanical properties of 2367 steel are highly dependent on its heat treatment. A
summary of its key properties is provided in Table 2.

Table 2: Mechanical and Physical Properties of 2367 Steel

Property Value Condition

Hardness Max 229 HB Annealed

Hardness 53-57 HRC Hardened and Tempered
Hot Forming Temperature 1080 - 900 °C

Soft Annealing Temperature 800 - 840 °C

Source:[1][4]

Experimental Protocols: Heat Treatment

The desired mechanical properties of 2367 steel are achieved through a precise heat treatment
process. The general steps are outlined below.

Soft Annealing
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Heat the steel slowly and uniformly to a temperature between 800-840°C.[1]

Hold at this temperature for a sufficient time to ensure the material is heated through.

Cool slowly in the furnace.[1]

This process will result in a maximum Brinell hardness of 235.[1]

Hardening

e Preheat the steel to a temperature of 650°C.

Increase the temperature to the hardening range of 1030-1080°C.[1][4]

Hold at the hardening temperature to ensure uniform heating.

Quench in air, oil, or a warm bath (500-550°C).[1]

The resulting hardness after quenching is typically between 53-57 HRC.[1]
Tempering

o Temper immediately after hardening.

e Heat to a temperature between 500-550°C, depending on the desired final hardness.[4]
» Hold at the tempering temperature for at least two hours.

e Coolin air.

Visualizations
Logical Workflow for Heat Treatment of 2367 Steel

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.fushunspecialsteel.com/1-2367-x38crmov5-3-hot-work-die-steel/
https://www.fushunspecialsteel.com/1-2367-x38crmov5-3-hot-work-die-steel/
https://www.fushunspecialsteel.com/1-2367-x38crmov5-3-hot-work-die-steel/
https://www.fushunspecialsteel.com/1-2367-x38crmov5-3-hot-work-die-steel/
https://virgamet.com/offer/x38crmov53-1-2367-z38cdv53-4ch5m3f-4h5m3f-tool-steel
https://www.fushunspecialsteel.com/1-2367-x38crmov5-3-hot-work-die-steel/
https://www.fushunspecialsteel.com/1-2367-x38crmov5-3-hot-work-die-steel/
https://virgamet.com/offer/x38crmov53-1-2367-z38cdv53-4ch5m3f-4h5m3f-tool-steel
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Heat to 800-840°C Preheat to 650°C Heat to 500-550°C Start Material

\ Y \
Slow Furnace Cool Heat to 1030-1080°C Hold for 2 hours cluster_0 cluster_1

Soft Annealing

\ 4 \ \

Quench (Air/Oil/Warm Bath) Air Cool cluster_2

Hardening Tempering l

Final Product

Figure 1: Heat Treatment Workflow for 2367 Steel

Click to download full resolution via product page

Caption: Heat Treatment Workflow for 2367 Steel.

Conclusion

While the initial query for "(-)-BO 2367" did not correspond to a known chemical compound in
the available literature, the designation "2367" is strongly associated with a high-performance
hot-work tool steel. This material's well-defined chemical composition and established heat
treatment protocols give rise to its desirable properties for demanding industrial applications.
The information presented in this guide provides a technical overview for researchers,
scientists, and engineering professionals who may be working with this versatile steel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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